2,5-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O6S/c1-20(2)12-28-17-10-13(6-8-15(17)22(3)19(20)23)21-29(24,25)18-11-14(26-4)7-9-16(18)27-5/h6-11,21H,12H2,1-5H3
• InChI Key: IYHQVNYBYPLJQA-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)OC)OC)N(C1=O)C)C
• Molecular Formula: C20H24N2O6S
• Molecular Weight: 420.5 g/mol

Description

2,5-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O6S and its molecular weight is 420.48. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• The development of new zinc phthalocyanine substituted with benzenesulfonamide derivative groups has shown promising applications in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, important for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition for Disease Treatment

• Sulfonamide compounds have been evaluated for their inhibition of the kynurenine 3-hydroxylase enzyme, demonstrating potential for exploring pathological roles of the kynurenine pathway following neuronal injury (Röver et al., 1997).
• Another study synthesized benzenesulfonamide derivatives with potent inhibitory activity against carbonic anhydrase enzymes, showcasing therapeutic potential for conditions like glaucoma and neurologic pain (Altug et al., 2017).

Antimicrobial and Antifungal Activities

• Synthesis of Schiff bases from sulfa drugs and their metal complexes revealed antimicrobial activities, suggesting applications in combating bacterial infections and possibly in developing new antimicrobial agents (Alyar et al., 2018).

Environmental Monitoring

• Studies on the occurrence of benzothiazole, benzotriazole, and benzenesulfonamide derivatives in outdoor air particulate matter offer insights into environmental monitoring and the potential human exposure assessment to these compounds (Maceira, Marcé, & Borrull, 2018).